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Compound of Interest

Compound Name: YM-58790 free base

Cat. No.: B12398103 Get Quote

For researchers, scientists, and drug development professionals utilizing YM-58483, a potent

and selective inhibitor of store-operated Ca2+ entry (SOCE) and Calcium Release-Activated

Calcium (CRAC) channels, maintaining its solubility in culture media is critical for experimental

success. This guide provides troubleshooting advice and frequently asked questions (FAQs) to

address and prevent the precipitation of YM-58483 in your cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: I observed a precipitate in my culture medium after adding YM-58483. What are the

common causes?

A1: Precipitation of YM-58483, which is known to be insoluble in water, can occur in aqueous

culture media due to several factors:

High Final Concentration: The final concentration of YM-58483 in the culture medium may

have exceeded its solubility limit.

Improper Dilution Technique: Rapidly adding a concentrated DMSO stock solution of YM-

58483 to the aqueous culture medium can cause the compound to "crash out" of solution

due to a sudden change in solvent polarity. This phenomenon is often referred to as "solvent

shock."

Low Temperature of Media: Adding the compound to cold media can decrease its solubility.
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High DMSO Concentration: While YM-58483 is soluble in DMSO, a high final concentration

of DMSO in the culture medium can be toxic to cells and may not be sufficient to keep the

compound in solution when diluted.

Media Composition: Interactions with components in the culture medium, such as salts and

proteins, can potentially reduce the solubility of YM-58483.

Q2: What is the recommended solvent for preparing a stock solution of YM-58483?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

YM-58483.[1][2][3] It is soluble in DMSO up to 100 mM.[2] Ethanol can also be used, with

solubility up to 100 mM.[2] However, YM-58483 is insoluble in water.[1] For cell culture

applications, using a high-purity, anhydrous grade of DMSO is recommended to minimize

potential cytotoxicity and variability.

Q3: What is the maximum recommended final concentration of DMSO in the culture medium?

A3: To avoid cytotoxic effects on most cell lines, the final concentration of DMSO in the culture

medium should generally be kept below 0.5%, with many researchers opting for concentrations

of 0.1% or lower.[4] It is crucial to determine the tolerance of your specific cell line to DMSO by

running a vehicle control experiment.

Q4: How can I prevent YM-58483 from precipitating when I add it to my culture medium?

A4: To prevent precipitation, follow these best practices for diluting your YM-58483 DMSO

stock solution into the culture medium:

Use Pre-warmed Media: Always add the YM-58483 stock solution to culture medium that has

been pre-warmed to 37°C.

Drop-wise Addition and Mixing: Add the required volume of the stock solution drop-by-drop to

the medium while gently swirling or vortexing. This gradual introduction allows for better

dispersion and reduces the risk of localized high concentrations that can lead to

precipitation.

Serial Dilution: For very high concentrations or sensitive applications, consider performing a

serial dilution. First, make an intermediate dilution of your stock in a small volume of pre-
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warmed medium, and then add this intermediate dilution to the final volume of your culture

medium.

Keep Final DMSO Concentration Low: As mentioned, ensure the final DMSO concentration

is within the tolerated range for your cells (ideally ≤ 0.1%).

Troubleshooting Guide
If you are still experiencing precipitation after following the best practices above, consider the

following troubleshooting steps:
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Problem Possible Cause Recommended Solution

Immediate cloudiness or

precipitate upon adding YM-

58483 stock to media.

Solvent Shock: The rapid

change in solvent polarity is

causing the compound to

precipitate.

1. Ensure the culture medium

is pre-warmed to 37°C. 2. Add

the DMSO stock solution very

slowly, drop-by-drop, while

continuously and gently mixing

the medium. 3. Try preparing

an intermediate dilution in a

small volume of medium

before adding to the final

volume.

High Final Concentration: The

desired working concentration

of YM-58483 exceeds its

solubility in the culture

medium.

1. Review the literature for

typical working concentrations

of YM-58483 for your cell type

and application. Effective

concentrations are often in the

nanomolar to low micromolar

range.[5] 2. Perform a dose-

response experiment starting

with a lower concentration.

Precipitate forms over time in

the incubator.

Compound Instability: The

compound may be degrading

or interacting with media

components over time.

1. Prepare fresh working

solutions of YM-58483 in

media for each experiment. 2.

If the experiment requires long-

term incubation, consider

refreshing the media with

newly prepared YM-58483 at

intermediate time points.

Media Evaporation:

Evaporation from the culture

vessel can increase the

concentration of all

components, leading to

precipitation.

1. Ensure proper

humidification in the incubator.

2. Use filtered caps on flasks

and ensure plates are well-

sealed to minimize

evaporation.
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Variability in results between

experiments.

Inconsistent Stock Solution:

The stock solution may not be

completely dissolved or may

have precipitated upon

storage.

1. Before each use, visually

inspect your DMSO stock

solution for any crystals. If

present, gently warm the vial

(e.g., in a 37°C water bath)

and vortex until fully dissolved.

2. Aliquot the stock solution

upon initial preparation to

avoid repeated freeze-thaw

cycles.[5] Store aliquots at

-20°C or -80°C.

Experimental Protocols
Protocol 1: Preparation of a 10 mM YM-58483 Stock
Solution in DMSO
Materials:

YM-58483 powder (MW: 421.32 g/mol )

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass of YM-58483 to prepare your desired volume of a 10 mM stock

solution. For example, to make 1 mL of a 10 mM stock, you would need 4.21 mg of YM-

58483.

Aseptically weigh the calculated amount of YM-58483 powder and transfer it to a sterile

microcentrifuge tube.

Add the corresponding volume of DMSO to the tube.
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Vortex the solution until the YM-58483 is completely dissolved. If necessary, you can gently

warm the tube to 37°C to aid dissolution.

Visually inspect the solution to ensure there is no particulate matter.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Diluting YM-58483 into Culture Medium for a
Final Concentration of 10 µM
Materials:

10 mM YM-58483 stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile conical tube

Procedure:

Determine the volume of your 10 mM stock solution needed to achieve a final concentration

of 10 µM in your desired final volume of culture medium. For a 1:1000 dilution, you will add 1

µL of the 10 mM stock for every 1 mL of medium.

In a sterile conical tube, add the required volume of pre-warmed complete culture medium.

While gently swirling the conical tube, slowly add the calculated volume of the 10 mM YM-

58483 stock solution drop-by-drop into the medium.

Continue to gently mix the solution for a few seconds to ensure it is homogeneous.

Visually inspect the medium to confirm that no precipitation has occurred.

The medium containing YM-58483 is now ready to be added to your cells.
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Note: This will result in a final DMSO concentration of 0.1%. Always include a vehicle control in

your experiments, which consists of the same volume of DMSO added to the culture medium

without the YM-58483.

Data Presentation
Table 1: Solubility of YM-58483 in Common Solvents

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100[2] 42.13

Ethanol 100[2] 42.13

Water Insoluble[1] Insoluble

DMF ~71.2 30[3]

Table 2: Physicochemical Properties of YM-58483

Property Value

Molecular Weight 421.32 g/mol [2][3]

Formula C15H9F6N5OS[2][3]

Appearance Crystalline solid

CAS Number 223499-30-7[2][3]
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Caption: Signaling pathway inhibited by YM-58483.
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Caption: Experimental workflow for using YM-58483.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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